Disperse orange 50

• CAS No.: 12236-05-4
• Molecular Formula: C6FeN6Rb4+4
• Synonyms: Disperse orange 50

Description

Disperse Orange 50 is a synthetic azobenzene disperse dye provided for research and development purposes. As part of the fastest-growing category of commercial dyestuffs, azobenzene disperse dyes like this compound are primarily utilized for coloring synthetic fabrics such as polyester, nylon, and acrylic . These dyes are based on a p-aminoazobenzene core substructure, and their specific color properties are determined by the functionalization of this core with various substituents . In a research context, azobenzene disperse dyes are of significant interest for studying their environmental fate and potential health effects. These dyes have been detected in indoor environments, particularly in household dust, suggesting a pathway for human exposure that is an active area of scientific investigation . Furthermore, their potential to act as allergenic sensitizers is a key research focus. The electrophilic properties of these dyes may allow them to covalently bind to nucleophilic peptide residues, functioning as haptens and potentially initiating a skin sensitization adverse outcome pathway (AOP) . Researchers utilize assays like the Direct Peptide Reactivity Assay (DPRA) to study this binding reactivity and evaluate the sensitization potential of this compound and related compounds . This product is intended for use in such laboratory studies and is strictly for Research Use Only. It is not intended for diagnostic, therapeutic, or any personal use.

Advanced Synthetic Methodologies and Derivatization Strategies for Disperse Orange 50

Mechanistic Investigations of Novel Synthetic Pathways for Disperse Orange Analogs

Mechanistic studies are crucial for understanding and improving dye synthesis. For azo dyes, the core synthesis typically involves the formation of a diazonium salt from a primary aromatic amine, followed by an electrophilic aromatic substitution (coupling reaction) with a coupling component, often an activated aromatic compound like an aniline (B41778) derivative or a phenol. worlddyevariety.commdpi.comacs.org

While specific detailed mechanistic investigations for novel pathways directly focusing on Disperse Orange 50 are not extensively detailed in the search results, related studies on other disperse orange dyes and azo dyes provide insights into the general reaction mechanisms explored. For instance, the synthesis of Disperse Orange 3 involves the diazotization of p-phenylenediamine (B122844) followed by coupling with 4-nitroaniline (B120555) in acidic media. This process requires strict temperature control to prevent the decomposition of the diazonium intermediate.

Another example of mechanistic investigation in disperse dye synthesis involves Ullmann condensation reactions, particularly copper-mediated cross-coupling, used in the synthesis of some anthraquinonoid disperse reactive dyes that can yield orange shades. nih.govd-nb.info Proposed mechanisms for Ullmann-type reactions include oxidative addition/reductive elimination, aryl radical or single electron transfer, σ-bond metathesis, and π-complexation, with the oxidative addition/reductive elimination mechanism often favored for copper-mediated reactions. nih.govd-nb.info

Mechanistic studies also extend to the degradation of disperse dyes, which can inform synthesis by highlighting stable or labile linkages. For example, the alkali-hydrolysis mechanism of some synthesized disperse dyes containing carboxylic acid ester groups is presumed to occur via an SN2 mechanism under alkaline conditions. researchgate.net

Design and Synthesis of Functionalized Disperse Orange Derivatives for Specific Research Applications

The design and synthesis of functionalized Disperse Orange derivatives aim to tailor their properties for specific applications beyond traditional textile dyeing. This involves modifying the core structure of Disperse Orange or its analogs by introducing specific functional groups.

One approach involves functionalizing disperse dyes with groups like trialkoxysilane. Disperse Orange 5 has been functionalized to create a hybrid derivative (DO5-PTES). researchgate.net These functionalized dyes can exhibit different absorption characteristics compared to their parent compounds due to the influence of the introduced substituents on the chromogen and charge transfer bands. researchgate.net

Disperse Orange chromophores have also been incorporated into polymers, for example, through condensation with copolymers. acs.org Polymers functionalized with Disperse Orange 3 chromophores, incorporated via imide linkages, have shown potential as new third-order nonlinear optical polymers with increased stability and reproducible nonlinear response. acs.org This indicates the potential for Disperse Orange derivatives in photonic applications like optical switches and modulators. sigmaaldrich.com

Research also explores the synthesis of novel azo disperse dyes with specific structural features, such as aromatic hydroxyl groups or those derived from aminothiophene or pyridone moieties, which can exhibit potential biological activities like antioxidant or antimicrobial properties. mdpi.comnih.gov These studies highlight the potential for functionalized disperse orange derivatives in research applications beyond coloration.

Green Chemistry Principles in Disperse Orange Dye Synthesis Research

The application of green chemistry principles in the synthesis of disperse orange dyes focuses on reducing environmental impact through various strategies, including the use of more benign solvents, reducing waste, and developing energy-efficient processes.

One example is the development of one-pot synthesis methods for disperse orange dyes, such as Disperse Orange 288. google.com A one-pot process using p-nitroaniline, sulfur trioxide, sodium nitrite, and N-cyanoethyl-N-benzylaniline has been reported, which simplifies the operation and reduces the volume of waste gases, wastewater, and solid residues, contributing to environmentally friendly production. google.com

Another area where green chemistry is applied is in the dyeing process itself, particularly with the use of supercritical carbon dioxide (scCO₂) as a dyeing medium. nih.govd-nb.infomdpi.comsci-hub.seresearchgate.net This water-free process offers advantages in reducing water consumption and effluent generation compared to traditional aqueous dyeing methods. nih.govd-nb.infomdpi.comsci-hub.seresearchgate.net Research focuses on synthesizing disperse reactive dyes that are soluble and effective in scCO₂, often involving modifications to traditional disperse dye structures with reactive groups. sci-hub.seresearchgate.net

Furthermore, the synthesis of nanoparticles using green approaches is being explored for the catalytic degradation of disperse dyes in wastewater, which, while not directly a synthesis method for the dye itself, represents a green approach to managing dye pollution.

Catalytic Approaches in Disperse Orange Dye Production Research

Catalytic approaches are investigated to improve the efficiency and sustainability of disperse orange dye synthesis and related processes. Catalysts can lower activation energy, increase reaction rates, and enable milder reaction conditions.

In the synthesis of disperse dyes, metal catalysts are utilized in certain coupling reactions. For instance, copper catalysts are employed in Ullmann-type cross-coupling reactions for synthesizing some disperse reactive dyes. nih.govd-nb.info Studies optimize the dosage of the metallic copper catalyst to achieve satisfactory yields. nih.govd-nb.info

Beyond dye synthesis, catalytic methods are also crucial in the treatment of wastewater containing disperse dyes. Photocatalysis using semiconductors like titanium dioxide (TiO₂) is a widely studied approach for the degradation and decolorization of disperse dyes in textile wastewater. thaiscience.inforesearchgate.netresearchgate.net TiO₂ acts as a photocatalyst, generating reactive species like hydroxyl radicals under irradiation, which can break down the dye molecules. thaiscience.inforesearchgate.net The efficiency of photocatalytic degradation is influenced by parameters such as catalyst dose, dye concentration, pH, and the presence of oxidizing agents like hydrogen peroxide. thaiscience.inforesearchgate.netresearchgate.netmdpi.com

Other catalytic approaches for dye removal include the use of modified zeolites. Iron and manganese-loaded zeolites have been investigated as catalysts for the ozonation of disperse yellow 42 dye, showing enhanced removal efficiency compared to ozonation alone. mdpi.com The catalyst dose significantly impacts the removal efficiency by providing more catalytic sites for radical production. mdpi.com

Catalysts are also explored in the reductive cleaning of dyed fabrics. Rare earth chloride complexed with colorless aromatic compounds has been used as a low-temperature reduction cleaning catalyst for polyester (B1180765) fabrics dyed with disperse dyes, allowing for reduction cleaning at lower temperatures, thus saving energy. google.com

Advanced Spectroscopic and Analytical Research Methodologies for Disperse Orange 50

Development and Validation of Chromatographic Techniques for Disperse Orange Dyes and Transformation Products

Chromatographic techniques play a vital role in the separation, identification, and quantification of Disperse Orange 50 and its related compounds and transformation products in complex samples. High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is a widely used method for the analysis of disperse dyes in various matrices, including textile effluents and water samples. nih.govnih.govupb.rooup.com HPLC-DAD allows for the simultaneous detection of multiple dyes based on their distinct retention times and UV-Vis spectra. upb.romdpi.com Method development typically involves optimizing parameters such as the mobile phase composition, flow rate, column type, and detection wavelengths to achieve adequate separation and sensitivity for the target analytes. upb.ro For instance, studies have utilized reversed-phase liquid chromatography with mobile phases containing acetonitrile (B52724) and aqueous solutions (e.g., 0.1% phosphate (B84403) acid or 0.1% formic acid) for the separation of disperse dyes. researchgate.net Detection wavelengths are carefully selected based on the maximum absorption wavelengths (λmax) of the compounds, such as 428 nm for Methyl Orange and 506 nm for Congo Red, indicating the importance of UV-Vis data in method development. upb.ro

Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UPLC-MS/MS) offers enhanced speed, sensitivity, and selectivity compared to conventional HPLC-DAD, making it suitable for the analysis of allergenic and carcinogenic dyes in textiles. labrulez.comsciex.com Solid-Phase Extraction (SPE) is often employed as a sample preparation step prior to chromatographic analysis, particularly for environmental water samples, to concentrate the analytes and remove matrix interferences, thereby improving detection limits. upb.rooup.comresearchgate.netoup.comoup.comanalis.com.my SPE-HPLC-DAD methods have been developed and validated for the determination of disperse dyes in water samples, demonstrating good linearity, limits of detection (LOD), and limits of quantification (LOQ). upb.rooup.comoup.com For example, an SPE-LC-ESI-MS/MS method for nine disperse dyes, including Disperse Orange 1, Disperse Orange 3, and Disperse Orange 25, in environmental aquatic samples showed linearity between 2.0 and 100.0 ng/mL and LODs and LOQs around 2.0 and 8.0 ng/L, respectively. oup.comoup.com

Gas Chromatography-Mass Spectrometry (GC-MS) has also been applied for the analysis of certain azo dyes and their breakdown products, particularly in matrices like paprika samples. researchgate.netresearchgate.net Method validation is a critical step in establishing the reliability of chromatographic techniques, involving the assessment of parameters such as linearity, LOD, LOQ, accuracy (recovery), and precision (relative standard deviation). upb.rooup.commdpi.comresearchgate.netlcms.cznih.gov Recoveries ranging from approximately 78% to over 110% and good linearity (r² > 0.99) have been reported for validated methods applied to disperse dyes. upb.rooup.comresearchgate.netlcms.cz

High-Resolution Mass Spectrometry for Structural Elucidation and Quantitative Analysis of Disperse Orange Metabolites and Degradation Products

High-Resolution Mass Spectrometry (HRMS), often coupled with liquid chromatography (LC-HRMS), is an indispensable tool for the structural elucidation and quantitative analysis of this compound, its metabolites, and degradation products. nih.govnih.gov HRMS provides accurate mass measurements, which are essential for determining the elemental composition of unknown compounds, including transformation products formed during biological or chemical degradation processes. nih.gov LC-MS/MS, utilizing tandem mass spectrometry, is widely used for both identification and quantification due to its high sensitivity and selectivity. mdpi.comresearchgate.netlabrulez.comsciex.comoup.comunesp.brsatra.comlcms.cz This technique involves the fragmentation of precursor ions and the detection of characteristic product ions, providing valuable structural information. oup.com Fragmentation patterns obtained from MS/MS analysis aid in confirming the structures of parent dyes and identifying the presence of specific functional groups or substructures in degradation products. oup.com

Electrospray Ionization Mass Spectrometry (ESI-MS) is a common ionization technique for disperse dyes, often producing protonated molecules ([M+H]⁺) in positive ion mode, which is frequently more sensitive for these compounds. oup.comunl.pt Studies have successfully used ESI-MS and LC-MS/MS to identify and quantify disperse dyes and their biotransformation products in various samples, including textile effluents and samples from degradation studies. oup.commdpi.comsciex.comoup.comunesp.brunl.pt For example, LC-MS/MS has been used to identify the main products of the biotransformation of disperse dyes by Escherichia coli. unesp.br Matrix-assisted laser desorption/ionization–time-of-flight mass spectrometry (MALDI-TOF MS) has also been applied in the analysis of enzymatic biotransformation products of azo dyes. unl.pt The application of HRMS and LC-MS/MS is particularly valuable for analyzing complex matrices and for suspect screening to identify a wide range of potential metabolites and degradation products. nih.govnih.gov

Nuclear Magnetic Resonance (NMR) Spectroscopy for Conformational and Electronic Structure Research of Disperse Orange Compounds

Nuclear Magnetic Resonance (NMR) spectroscopy, including ¹H NMR and ¹³C NMR, is a powerful technique for the detailed structural characterization of this compound and related disperse dyes. nih.govelsevier.eschemicalbook.comresearchgate.netacs.orgdergipark.org.trsapub.orgresearchgate.netresearchgate.net NMR provides information about the types, numbers, and connectivity of atoms within a molecule, allowing for the confirmation of synthesized structures and the elucidation of the structures of degradation products. elsevier.esresearchgate.netacs.orgdergipark.org.trsapub.orgresearchgate.netresearchgate.net

¹H NMR spectra show signals corresponding to the hydrogen atoms in the molecule, with their chemical shifts, splitting patterns, and integration providing insights into the molecular environment and the relative number of protons. elsevier.esacs.orgdergipark.org.trsapub.orgresearchgate.net ¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. elsevier.esdergipark.org.tr Two-dimensional NMR techniques, such as COSY, HSQC, and HMBC, can further aid in establishing connectivity between atoms and confirming complex structures. elsevier.es

NMR spectroscopy is crucial for the unequivocal identification of purified dyes and their transformation products, complementing mass spectrometry data for a comprehensive structural understanding. nih.gov Studies on azo disperse dyes have utilized ¹H NMR and ¹³C NMR to confirm the successful synthesis of the dyes and to investigate their structural properties. elsevier.esacs.orgdergipark.org.trsapub.orgresearchgate.netresearchgate.net While the snippets primarily focus on structural elucidation, NMR can also provide information about molecular conformation and electronic structure through analysis of chemical shifts and coupling constants, although specific details for this compound in this context are not extensively provided in the search results.

Advanced UV-Visible Spectrophotometry for Reaction Kinetics and Mechanistic Studies of Disperse Orange Dyes

Advanced UV-Visible (UV-Vis) spectrophotometry is a fundamental technique for studying the optical properties of this compound and for monitoring its concentration in solution. nih.govnih.govupb.rooup.comoup.comniscair.res.indeswater.com UV-Vis spectroscopy is particularly useful for investigating the kinetics and mechanisms of degradation processes, such as photocatalytic, electrochemical, or biological treatment of disperse dyes. nih.govunesp.brniscair.res.indeswater.commdpi.comresearchgate.net

This compound, like other azo dyes, contains a chromophore (the azo group, -N=N-) that absorbs light in the visible region of the spectrum, giving it its color. elsevier.eseeer.orgscienceworldjournal.org Changes in the UV-Vis spectrum, particularly the decrease or disappearance of the characteristic absorption peak of the dye, can be used to track the progress of decolorization and degradation. nih.govunesp.brdeswater.commdpi.comresearchgate.net Kinetic studies often involve monitoring the absorbance of the dye at its maximum wavelength over time under different reaction conditions (e.g., catalyst concentration, pH, temperature, light intensity). niscair.res.indeswater.commdpi.com

UV-Vis spectrophotometry can also provide insights into the reaction mechanism by observing the appearance or disappearance of new absorption bands corresponding to intermediate degradation products. mdpi.com For example, a blue-shift or quenching of the main absorption peak can indicate the cleavage of the azo bond or the removal of auxochrome groups. mdpi.com While UV-Vis spectroscopy is a relatively simple technique, its application in kinetic and mechanistic studies of disperse dye degradation provides valuable data for evaluating the efficiency of treatment processes and understanding the transformation pathways. nih.govunesp.brniscair.res.indeswater.commdpi.comresearchgate.net

Fourier Transform Infrared (FT-IR) Spectroscopy for Elucidating Molecular Interactions and Structural Changes in Disperse Orange Systems

Fourier Transform Infrared (FT-IR) spectroscopy is a valuable technique for identifying the functional groups present in this compound and for monitoring structural changes that occur during various processes, such as degradation or adsorption onto different materials. nih.govelsevier.esresearchgate.netacs.orgresearchgate.netresearchgate.neteeer.orgscienceworldjournal.orgnih.govmdpi.comresearchgate.netresearchgate.netazooptics.comcnr.it FT-IR measures the absorption of infrared radiation by a sample, producing a spectrum with peaks corresponding to the vibrational frequencies of specific chemical bonds and functional groups. azooptics.comnih.gov

Analysis of the FT-IR spectrum of this compound can reveal the presence of characteristic functional groups such as azo (-N=N-), aromatic rings (C=C), amine (N-H), hydroxyl (O-H), and nitro (N-O) groups, depending on the specific structure of the dye. elsevier.esacs.orgeeer.orgscienceworldjournal.org Changes in the position, intensity, or appearance of these peaks in the FT-IR spectra of treated or degraded samples can indicate structural modifications to the dye molecule. nih.goveeer.orgnih.govresearchgate.netresearchgate.net For example, the disappearance of the azo peak around 1400-1600 cm⁻¹ can confirm the cleavage of the azo bond during degradation. eeer.orgscienceworldjournal.org

FT-IR spectroscopy is also useful for studying the interactions between disperse dyes and other materials, such as adsorbents used in wastewater treatment. mdpi.comresearchgate.net By comparing the FT-IR spectra of the adsorbent before and after dye adsorption, researchers can gain insights into the functional groups involved in the adsorption process and the nature of the interactions (e.g., hydrogen bonding, electrostatic interactions). mdpi.comresearchgate.net FT-IR analysis has been used to confirm the biodegradation of disperse dyes by observing altered fingerprint spectral patterns. nih.goveeer.org

Application of Hyphenated Analytical Techniques (e.g., LC-MS/MS, GC-MS) in Disperse Orange Research

Hyphenated analytical techniques, which combine separation methods with detection methods, are essential for the comprehensive analysis of complex samples containing this compound and its transformation products. nih.govupb.rooup.comresearchgate.netlabrulez.comsciex.comoup.comoup.comanalis.com.myresearchgate.netunesp.brsatra.comlcms.czsatra.comunl.pt These techniques offer enhanced separation power and more specific and sensitive detection compared to using the techniques individually.

Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is one of the most widely applied hyphenated techniques in disperse dye research. nih.govoup.commdpi.comresearchgate.netlabrulez.comsciex.comoup.comunesp.brsatra.comlcms.czsatra.com LC-MS/MS combines the separation capabilities of LC, which can resolve complex mixtures of polar and non-polar compounds, with the high sensitivity and structural information provided by MS/MS. researchgate.netlabrulez.comsciex.com This combination is particularly useful for identifying and quantifying disperse dyes and their often numerous and sometimes structurally similar transformation products in environmental samples, biological matrices, and textiles. oup.commdpi.comresearchgate.netlabrulez.comsciex.comoup.comunesp.brsatra.comlcms.czsatra.com Methods utilizing LC-MS/MS, such as SPE-LC-ESI-MS/MS and UPLC-MS/MS, have been developed and validated for the simultaneous determination of multiple disperse dyes with high sensitivity and selectivity. oup.comlabrulez.comsciex.comoup.com

Gas Chromatography-Mass Spectrometry (GC-MS) is another hyphenated technique that can be applied to the analysis of volatile or semi-volatile disperse dyes or their degradation products. researchgate.netresearchgate.net GC-MS combines the separation power of GC with MS detection for identification and quantification. researchgate.netresearchgate.net While less commonly used for intact disperse dyes due to their low volatility, GC-MS is valuable for analyzing aromatic amines and other smaller molecules that may be formed as degradation products of azo dyes. nih.govresearchgate.net The use of hyphenated techniques significantly improves the ability to comprehensively analyze complex samples, leading to a better understanding of the fate and behavior of this compound in various environments and systems. nih.govupb.rooup.comresearchgate.netlabrulez.comsciex.comoup.comoup.comanalis.com.myresearchgate.netunesp.brsatra.comlcms.czsatra.comunl.pt

Environmental Abatement and Transformation Research of Disperse Orange 50

Environmental Pathways and Distribution Dynamics of Disperse Orange Dyes

Disperse orange dyes enter the environment primarily through the discharge of inadequately treated textile wastewater. mdpi.comnih.govfibre2fashion.com During the dyeing process, a considerable percentage of the dye, potentially up to 40%, is not fixed to the fibers and is subsequently released in the effluent. mdpi.com These dyes are characterized as non-ionic and hydrophobic, which contributes to their low solubility in water but high affinity for organic matrices. scbt.com

The hydrophobic nature of disperse dyes influences their distribution in the environment. They have a significant potential to adsorb onto sediments and can also bioconcentrate in organisms. scbt.com The equilibrium of this partitioning can be described by a partition coefficient, similar to how hydrophobic pollutants adsorb onto sediments. scbt.com While generally considered not readily biodegradable under aerobic conditions, disperse dyes are likely to be inherently biodegradable. scbt.com However, the molecular size of azo dyes can reduce the rate and probability of biodegradation due to limited uptake, and substituents on the dye molecule can also influence the degradation rate. scbt.com

Studies on disperse dyes indicate that conventional wastewater treatment systems may be ineffective in completely removing their color and reducing their toxicity. nih.gov This leads to their persistence in waterways and soil, affecting biological cycles, particularly photosynthetic processes in aquatic environments. mdpi.comfibre2fashion.com The presence of dyes in water is visually apparent even at low concentrations (as low as 1 mg/L), making them undesirable from an aesthetic standpoint as well. fibre2fashion.com

Advanced Oxidation Processes (AOPs) for Disperse Orange Degradation and Mineralization

Advanced Oxidation Processes (AOPs) are a suite of chemical treatment technologies that utilize highly reactive species, primarily hydroxyl radicals (•OH), to degrade persistent organic pollutants like disperse orange dyes in wastewater. sciencepublishinggroup.comresearchgate.netmdpi.com These processes are considered promising alternatives to conventional methods for decolorizing and reducing the recalcitrant load of textile effluents. sciencepublishinggroup.com

Various AOPs have been investigated for the degradation of organic dyes, including Fenton, Fenton-like, ozonation, UV/H₂O₂, UV/O₃, and photocatalytic oxidation. researchgate.net The generation of hydroxyl radicals, which possess a high oxidation potential (around 2.86 V), enables them to react with and degrade stable organic compounds through mechanisms like hydrogen abstraction, electrophilic addition, and electron transfer. researchgate.net Combining two or more AOPs can increase the generation of free radicals, leading to higher oxidation rates.

Electrochemical oxidation (EO) is another AOP that utilizes an applied electric current to degrade pollutants at anode surfaces or via electrogenerated oxidants. mdpi.com Studies on the electrochemical degradation of azo dyes like Orange G have shown that the process can lead to the breaking of conjugated double bonds and the division of the molecule into smaller fragments. eeer.orgeeer.org The efficiency of electrochemical oxidation can be influenced by factors such as current density, pH, and the presence of supporting electrolytes like chlorides, which can facilitate indirect oxidation. eeer.orgeeer.orgresearchgate.net For instance, in one study on Orange G, increasing the electric current density increased the percentage of COD removed. eeer.org The degradation kinetics in electrochemical processes often follow pseudo-first-order kinetics. eeer.org

Photocatalytic degradation, often employing semiconductor nanoparticles like TiO₂ or ZnO, is also explored for dye removal. researchgate.net While direct photocatalytic degradation might show limited removal efficiency, the addition of oxidants like H₂O₂ can significantly enhance the process by acting as electron scavengers, inhibiting electron-hole recombination and leading to improved dye degradation. mdpi.com The kinetics of photocatalytic degradation can follow pseudo-first-order models. mdpi.comjeeng.net

Bioremediation and Biodegradation Mechanisms of Disperse Orange Dyes

Bioremediation and biodegradation offer environmentally friendly approaches for the removal of disperse orange dyes from wastewater. While disperse dyes are generally considered resistant to rapid biodegradation under typical aerobic conditions in wastewater treatment plants, research explores microbial and enzymatic mechanisms for their transformation. scbt.com

Aerobic biodegradation of disperse dyes by activated sludge is often reported as insignificant, with a large percentage of the dye remaining unchanged or only slightly modified. scbt.com However, reductive degradation of azo dyes, which constitute a significant portion of disperse dyes, primarily occurs under anaerobic conditions through the cleavage of the azo linkage (-N=N-). scbt.com This cleavage can be mediated by azo-reductase enzymes produced by various microorganisms. scbt.comresearchgate.net

A possible pathway for the degradation of azo dyes involves azo-reductase activity under anaerobic conditions, followed by the potential mineralization of the resulting aromatic amines under aerobic conditions. scbt.com However, the aromatic amines produced can sometimes be more toxic or even carcinogenic than the parent dye molecule, necessitating further treatment for complete mineralization.

Studies on the biodegradation of other azo dyes, such as Reactive Red-195, have shown that certain bacterial strains can achieve significant decolorization under specific environmental conditions, including temperature, pH, and salinity. researchgate.net Enzymes like tyrosinase and azoreductase have been identified as responsible for the degradation in some cases. researchgate.net The kinetics of enzymatic reactions involved in dye degradation can follow different models, such as zero-order kinetics. researchgate.net

While specific research on the biodegradation mechanisms of Disperse Orange 50 is not extensively detailed in the provided snippets, the principles observed for other disperse and azo dyes regarding anaerobic azo bond reduction and subsequent potential aerobic degradation of intermediates are likely relevant.

Adsorption and Desorption Processes for Disperse Orange Removal from Aqueous Systems: Kinetics, Isotherms, and Thermodynamics

Adsorption is a widely studied technique for the removal of disperse orange dyes from aqueous solutions due to its relative simplicity and effectiveness. mdpi.com This process involves the transfer of dye molecules from the liquid phase onto the surface of a solid adsorbent material. The efficiency of adsorption is influenced by various factors, including the type and dosage of the adsorbent, initial dye concentration, contact time, temperature, and pH of the solution. iwaponline.comsemanticscholar.orgusm.my

Studies on the adsorption of disperse orange dyes onto various materials have investigated the kinetics, isotherms, and thermodynamics of the process to understand the adsorption mechanisms and optimize removal efficiency.

Kinetics: Adsorption kinetics describes the rate at which the dye is adsorbed onto the material over time. Common kinetic models applied to disperse dye adsorption include pseudo-first-order and pseudo-second-order models. iwaponline.comusm.myscispace.comresearchgate.netmdpi.comscirp.orgresearchgate.net The pseudo-second-order kinetic model is frequently found to provide a better fit to experimental data for disperse dye adsorption, suggesting that the adsorption rate is controlled by the chemical adsorption process involving valence forces through sharing or exchange of electrons. iwaponline.comusm.myscispace.comresearchgate.netscirp.org Intra-particle diffusion models are also used to assess the role of diffusion within the pores of the adsorbent material as a rate-limiting step. researchgate.netmdpi.comscirp.org

Isotherms: Adsorption isotherms describe the equilibrium relationship between the amount of dye adsorbed onto the solid phase and the concentration of dye remaining in the liquid phase at a constant temperature. Commonly used isotherm models include Langmuir, Freundlich, and Temkin. iwaponline.comusm.myresearchgate.netscirp.org The Langmuir isotherm model often provides a good fit for disperse dye adsorption, suggesting monolayer coverage of dye molecules on the homogeneous surface of the adsorbent. iwaponline.comusm.myresearchgate.netscirp.org The Langmuir model provides parameters such as the maximum monolayer adsorption capacity (qmax). iwaponline.comusm.myresearchgate.net The Freundlich isotherm, which describes multilayer adsorption on heterogeneous surfaces, is also applied in some studies. iwaponline.comscirp.org

Thermodynamics: Thermodynamic studies provide information about the feasibility, spontaneity, and energy changes associated with the adsorption process. Parameters such as changes in Gibbs free energy (ΔG), enthalpy (ΔH), and entropy (ΔS) are determined at different temperatures. A negative ΔG indicates a spontaneous process. The enthalpy change (ΔH) reveals whether the adsorption is exothermic (release of heat) or endothermic (absorption of heat). scirp.org

Data from adsorption studies on disperse orange dyes using various adsorbents illustrate these principles. For example, research on the adsorption of disperse orange dyes onto zeolite synthesized from cenospheres found that the Langmuir isotherm better correlated with the data, with a maximum monolayer adsorption capacity of 125 mg/g for Disperse Orange. iwaponline.com The adsorption process followed the pseudo-second-order kinetic model. iwaponline.com Another study on the adsorption of Disperse Orange 25 onto activated carbon also found that the Langmuir isotherm and pseudo-second-order kinetic model provided a good fit to the experimental data. researchgate.netresearchgate.net

Here is an example of how adsorption data might be presented:

Adsorbent Type	Dye Type	Isotherm Model Best Fit	Kinetic Model Best Fit	Max Adsorption Capacity (mg/g)	Reference
Zeolite from Cenospheres	Disperse Orange	Langmuir	Pseudo-Second-Order	125	iwaponline.com
Activated Carbon (wood charcoal)	Disperse Orange 25	Langmuir	Pseudo-Second-Order	1.5126	researchgate.net
Activated Carbon (rattan sawdust)	Disperse Orange 30	Langmuir	Pseudo-Second-Order	89.29	usm.my

Desorption studies are also important to assess the potential for regenerating the adsorbent material and recovering the adsorbed dye or disposing of the spent adsorbent effectively.

Development of Novel Adsorbent and Catalyst Materials for Disperse Orange Dye Abatement (e.g., zeolites, activated carbon, biosorbents)

The development of efficient and cost-effective adsorbent and catalyst materials is a key area of research for the abatement of disperse orange dyes. Various materials, including conventional adsorbents like activated carbon and novel materials derived from biomass and industrial wastes, are being investigated.

Activated Carbon: Activated carbon is a widely used adsorbent due to its high surface area and porous structure. semanticscholar.orgusm.myscirp.org It can be produced from various carbonaceous precursors, including wood, agricultural residues, and industrial byproducts. usm.myscirp.org Studies have demonstrated the effectiveness of activated carbon from different sources, such as wood, rattan sawdust, and orange peel, for the removal of disperse orange dyes. semanticscholar.orgusm.myscirp.orgpreprints.org The adsorption capacity of activated carbon can vary depending on the raw material, activation method, and properties of the dye. semanticscholar.orgscirp.org While effective, the cost of producing and regenerating activated carbon can be a drawback. usm.my

Biosorbents: Utilizing low-cost, readily available biomass materials as biosorbents has gained significant interest. mdpi.comresearchgate.net These materials often contain natural polymers and functional groups that can interact with dye molecules. Examples of biomass materials explored for dye adsorption include olive pomace, orange peel, tea leaves, coconut shells, coffee beans, and corn cobs. mdpi.comresearchgate.netpreprints.org Modified biosorbents, such as chemically treated orange peel or cationic surfactant-modified biochar, are also being developed to enhance adsorption capacity and efficiency for disperse dyes. preprints.orgtci-thaijo.org Olive pomace, an agricultural waste, has been presented as a promising low-cost adsorbent for environmental applications, including the removal of disperse orange dyes. mdpi.com

Zeolites: Zeolites, both natural and synthetic, are porous aluminosilicate (B74896) materials with a crystalline structure that can adsorb various pollutants. iwaponline.com Zeolites synthesized from waste materials like coal fly ash have been explored as efficient and ecofriendly adsorbents for disperse orange dyes. iwaponline.com These materials offer a potential for valorizing industrial byproducts while providing an effective solution for dye removal.

Novel Catalysts: In addition to adsorbents, novel catalyst materials are being developed for the degradation of disperse orange dyes through advanced oxidation processes. This includes various semiconductor photocatalysts for photocatalytic degradation researchgate.netrsc.org and electrode materials for electrochemical oxidation. eeer.orgeeer.orgresearchgate.net The development of novel catalysts often focuses on improving catalytic activity, stability, and reusability. For instance, modified magnetic nanoparticles have been explored as recoverable photocatalysts. mdpi.com

The selection and development of adsorbent and catalyst materials depend on factors such as the specific disperse orange dye, wastewater characteristics, desired removal efficiency, cost-effectiveness, and environmental sustainability.

Modeling and Kinetic Studies of Disperse Orange Dye Degradation and Removal Processes

Modeling and kinetic studies are essential for understanding the mechanisms, predicting the performance, and optimizing the design and operation of processes for the degradation and removal of disperse orange dyes. These studies involve applying mathematical models to experimental data obtained from degradation and adsorption experiments.

Adsorption Modeling: As discussed in Section 4.4, kinetic models (e.g., pseudo-first-order, pseudo-second-order, Elovich, intra-particle diffusion) and isotherm models (e.g., Langmuir, Freundlich, Temkin) are widely used to describe the adsorption of disperse orange dyes onto various adsorbents. iwaponline.comusm.myscispace.comresearchgate.netmdpi.comscirp.orgresearchgate.nettci-thaijo.orgnih.govmdpi.comeuropa.eu These models help determine parameters such as adsorption rate constants, equilibrium adsorption capacity, and the nature of the adsorption process (e.g., monolayer vs. multilayer, physisorption vs. chemisorption). iwaponline.comscispace.comresearchgate.netmdpi.comscirp.orgnih.gov For example, studies consistently show that the pseudo-second-order model often best describes the kinetics of disperse orange adsorption, indicating a chemisorption-like process. iwaponline.comusm.myscispace.comresearchgate.netscirp.org The Langmuir model is frequently found to fit the equilibrium data well, suggesting monolayer adsorption. iwaponline.comusm.myresearchgate.netscirp.orgnih.gov

Degradation Modeling: Kinetic models are also applied to describe the rate of disperse orange dye degradation by various processes, including AOPs and biodegradation. For photocatalytic and electrochemical degradation, pseudo-first-order kinetics are often observed, particularly at lower dye concentrations. eeer.orgmdpi.comjeeng.net The rate constants obtained from these models provide a measure of the degradation efficiency under different conditions. eeer.orgmdpi.com

Modeling approaches can extend beyond simple kinetic and isotherm models to more complex simulations, such as computational fluid dynamics (CFD) for optimizing reactor design in electrochemical oxidation processes. mdpi.com Response surface methodology (RSM) is another statistical modeling technique used to evaluate the effect of multiple process parameters (e.g., contact time, dye concentration, pH, adsorbent dosage) on the removal efficiency of disperse dyes and optimize the process conditions. iwaponline.com

Kinetic studies provide valuable insights into the rate-limiting steps of the removal or degradation process, which is crucial for designing efficient treatment systems. For instance, understanding whether the adsorption rate is controlled by film diffusion, intra-particle diffusion, or surface reaction helps in selecting or designing appropriate adsorbent materials and contactor systems. scispace.commdpi.com Similarly, kinetic studies of degradation processes help in determining the required reaction time and evaluating the effectiveness of different catalysts or operating conditions. eeer.orgmdpi.com

Process Type	Model Type (Example)	Key Parameters Determined (Example)	Reference
Adsorption	Pseudo-Second-Order Kinetic	Rate constant (k₂), Equilibrium capacity (qₑ)	iwaponline.comusm.myscispace.comresearchgate.netscirp.org
Adsorption	Langmuir Isotherm	Max monolayer capacity (qmax), Langmuir constant (K_L)	iwaponline.comusm.myresearchgate.netscirp.orgnih.gov
Photocatalytic Degradation	Pseudo-First-Order Kinetic	Rate constant (k₁)	mdpi.comjeeng.net
Electrochemical Degradation	Pseudo-First-Order Kinetic	Apparent rate constant (kobs)	eeer.org

These modeling and kinetic studies contribute significantly to the fundamental understanding of disperse orange dye behavior in environmental matrices and the development of effective treatment technologies.

Advanced Application Research and Interaction Mechanisms of Disperse Orange 50

Mechanistic Investigations of Disperse Orange Dyeing Processes on Textile Substrates

The dyeing of hydrophobic fibers with disperse dyes is understood as a process involving the transfer of dye molecules from an aqueous dispersion into the solid fiber phase. Disperse dyes are added to water along with a surface-active agent to form a stable dispersion due to their low water solubility. scribd.comresearchgate.net The dyeing mechanism involves several steps:

Dispersion and Dissolution: Disperse dyes, being insoluble in water, are milled into fine particles and dispersed in water with the aid of dispersing agents. Under dyeing conditions, a small amount of dye dissolves in the water. scribd.comresearchgate.net

Adsorption: Dissolved dye molecules are adsorbed onto the surface of the textile fiber. scribd.comblogspot.com

Diffusion: The adsorbed dye molecules then diffuse from the fiber surface into the interior of the fiber structure. scribd.comblogspot.com This diffusion is the rate-governing step in normal dyeing conditions. blogspot.com

The diffusion of disperse dyes into the fiber is influenced by factors such as temperature, time, and the presence of carriers or plasticizers. Higher temperatures increase the kinetic energy of dye molecules and the thermal motion of polymer chains in the fiber, facilitating diffusion into the amorphous regions of the fiber. scribd.comresearchgate.net The small molecular size of disperse dyes (around 2-3 nm) is advantageous for their diffusion into the compact structure of synthetic fibers like polyester (B1180765). scribd.com

The interaction between the disperse dye molecule and the fiber is primarily governed by physical forces, such as Van der Waals forces. scribd.com Unlike reactive dyes which form covalent bonds, disperse dyes are retained within the fiber through these weaker intermolecular forces. scribd.com

Research on optimizing the dyeing process often involves investigating the effect of parameters like temperature, pH, and the use of auxiliaries. For disperse dyeing, an acidic bath with a pH typically between 4.5 and 5.5 is recommended, often maintained using acetic acid. blogspot.com Maintaining the correct pH is crucial for satisfactory dye exhaustion and color stability. blogspot.com

Studies have also explored the use of high-temperature dyeing methods (above 100°C, typically around 130°C) in high-pressure vessels to enhance dye uptake and achieve better fastness properties on polyester. researchgate.netekb.egmdpi.com This method increases the diffusion rate of the dye into the fiber. researchgate.net Another approach is the use of carriers, which are organic solvents that swell the fiber, allowing for dyeing at lower temperatures (around 100°C) at atmospheric pressure. ekb.egmdpi.com However, the use of some carriers has environmental drawbacks. ekb.eg

Functionalization and Modification of Substrates for Optimized Disperse Orange Dye Uptake and Performance

Modifying textile substrates can significantly influence the uptake and performance of disperse dyes, including Disperse Orange 50. These modifications aim to improve dye adsorption, diffusion, and ultimately, the color strength and fastness properties of the dyed fabric.

One approach involves surface treatments of the fibers. For instance, studies have investigated the effect of microwave irradiation on polyester fabric to improve its dyeing behavior with disperse dyes like Disperse Orange 25. researchgate.net Such treatments can alter the fiber surface, potentially increasing the number of available sites for dye adsorption or enhancing the diffusion rate.

The use of auxiliaries in the dye bath can also be considered a form of "modification" of the dyeing environment, which impacts dye uptake. Dispersing agents are essential for maintaining a fine dispersion of the water-insoluble dyes in the bath, preventing aggregation and ensuring even dyeing. scribd.comresearchgate.netblogspot.com Carriers, as mentioned earlier, modify the fiber structure to facilitate dye penetration at lower temperatures. ekb.egmdpi.com

Research has also explored the use of polymers or nanoparticles in conjunction with disperse dyes to enhance dyeing performance and impart additional functionalities. For example, the use of polyethylene (B3416737) glycol (PEG) has been shown to improve the dyeability of polyester fabrics with disperse dyes, including CI Disperse Orange 29. PEG is thought to act as both a fiber plasticizer and a dispersant, decreasing the size of dispersed dye particles and facilitating dye absorption. ekb.eg

Furthermore, post-dyeing treatments can modify the dyed substrate to improve performance. Applying TiO₂ nanoparticles to dyed polyester fabrics has been shown to enhance light fastness and provide UV protection, as well as self-cleaning and antifungal properties. mdpi.com While this is a post-dyeing modification, it demonstrates how the final properties of a textile colored with disperse dyes can be enhanced through substrate modification.

The chemical structure of the disperse dye itself also plays a crucial role in its interaction with the fiber and its dyeing performance. Studies comparing disperse dyes with different substituents have shown that the nature of these groups can affect dye solubility in the dyeing medium and the interaction energy with the fiber, consequently influencing dye uptake and fastness properties. researchgate.net

Disperse Orange Dyes in Advanced Material Science Applications

Beyond traditional textile coloration, disperse orange dyes are being explored for their potential in advanced material science applications, leveraging their optical and electronic properties.

Research on Photochromic and Optoelectronic Applications of Disperse Orange Compounds

Photochromism is a reversible transformation of a chemical species between two forms with distinct absorption spectra, induced by electromagnetic radiation. Some disperse dyes, or compounds incorporating similar chromophores, exhibit photochromic behavior. Research has investigated photochromic azomethine disperse dyes for dyeing hydrophobic fibers like nylon and polyester. These dyes, when applied to fibers, can show a color change upon exposure to sunlight or UV light and revert to their original color in the dark. niscpr.res.inresearchgate.net The duration of the color change and reversion depends on factors like light intensity and temperature. niscpr.res.in The active photochromic dye is often contained within microcapsules dispersed in a binder for application to surfaces. philipharris.co.uk

Disperse Orange 3, a monoazo dye with a nitro group, has been studied for its application in improving the electro-optic properties of dichroic polymer-dispersed liquid crystals, which are relevant for display devices. sigmaaldrich.comsigmaaldrich.com Its optical properties, including strong absorption in the visible spectrum and fluorescence characteristics, make it of interest for photonic applications.

Disperse Orange 25, another azo dye, has been noted for its potential in a variety of photonic applications, including optical switches and modulators. sigmaaldrich.com It has been reported to exhibit reverse saturable absorption under high-intensity laser illumination, a property useful for optical limiting devices. Incorporating disperse orange dyes into molecular sieves has yielded nanocomposites with nonlinear and photosensitive optical properties. sigmaaldrich.com

Research on epoxy-based polymers functionalized with bisazo chromophores, which can include structures related to disperse orange dyes, suggests potential uses in sensors and optoelectronics. sigmaaldrich.com The study of the relationship between molecular conformation and the one- and two-photon absorption of dyes like Disperse Orange 3 in solution provides insights into their potential for nonlinear optical applications. sigmaaldrich.com

Advanced Sensing Platform Development Utilizing Disperse Orange Dyes

Disperse orange dyes, due to their distinct optical or electrochemical properties, can be utilized in the development of advanced sensing platforms. Research in this area focuses on detecting the dyes themselves, often in environmental samples, or using the dyes as components within sensors for detecting other substances.

Electrochemical sensing strategies for synthetic orange dyes have been explored, focusing on their redox behavior and interaction with electrode surfaces. mdpi.comnih.gov Various sensor designs, including those utilizing unmodified electrodes and advanced nanomaterial-based platforms, have been investigated for the detection of orange dyes. mdpi.com Chemically modified electrodes incorporating polymers or molecularly imprinted polymers (MIPs) have shown enhanced selectivity for specific dyes. mdpi.com Nanomaterial-based sensors, utilizing materials like carbon nanotubes, graphene derivatives, and metal nanoparticles, have demonstrated high sensitivity and wide linear ranges for detecting orange dyes. mdpi.com

While many studies focus on the detection of orange dyes as environmental pollutants, some research explores the interaction of disperse dyes with biomolecules like DNA, which can be relevant for biosensing applications. researchgate.net Electrochemical DNA biosensors have been used to study the interaction mechanisms between DNA and disperse azo dyes like Disperse Orange 1, observing changes in the redox signals of DNA bases upon interaction with the dye. researchgate.net This suggests that the interaction of disperse orange dyes with biological components could potentially be leveraged for sensing applications.

The optical properties of disperse orange dyes can also be utilized in sensing. Changes in the absorption or fluorescence spectra of the dye upon interaction with an analyte could form the basis of an optical sensing platform. Although specific examples of this compound being used directly in a sensing platform were not prominently found in the search results, the general principles applied to other orange dyes and disperse dyes suggest this as a potential area of research.

For instance, some studies have reported on the development of sensors for detecting specific substances that induce a color change in a dye. While not exclusively focused on disperse orange, this highlights the broader concept of using dyes as indicators in sensing platforms. researchgate.net

Computational and Theoretical Studies on Disperse Orange 50

Quantum Chemical Calculations for Electronic Structure, Reactivity, and Tautomerism of Disperse Orange Compounds

Quantum chemical calculations, particularly Density Functional Theory (DFT), have been widely applied to investigate the electronic structure, reactivity, and tautomerism of azobenzene-based molecules, which include Disperse Orange dyes. Studies on Disperse Orange 3 (DO3) and Disperse Orange 25 (DO25), for instance, have utilized DFT to characterize their physicochemical and nonlinear optical (NLO) properties. These calculations can provide insights into intramolecular charge transfer (ICT), which is crucial for their optical properties. Global reactivity descriptors can also be calculated using DFT to understand the chemical nature and stability of these molecules.

Furthermore, quantum chemical calculations have been employed to study the tautomerism of azo dyes, such as the azo/hydrazone equilibrium. This tautomerism can significantly influence the spectral features and solvatochromic behavior of the dyes. DFT calculations, often combined with experimental optical spectroscopy, can help in understanding solid-state reversible switching phenomena, which may involve enol/keto tautomerization and Z/E isomerization in related chromophores. The computed absorption spectral data from these calculations can show good agreement with experimental data, aiding in the assignment of UV/Vis spectra. Studies have also investigated how solvent polarity and specific interactions can influence the dynamical equilibrium between tautomeric forms. For Disperse Orange 37, computational models like DFT have been suggested to predict bond cleavage sites, which is relevant to understanding its degradation pathways.

Molecular Dynamics Simulations for Interfacial Interactions and Transport Phenomena of Disperse Orange Dyes

While explicit reports on Molecular Dynamics (MD) simulations specifically for Disperse Orange 50 are limited in the gathered literature, studies on the adsorption and transport phenomena of Disperse Orange dyes on various materials provide a context for where MD simulations could be applied. The dynamics of adsorbate transport from a bulk solution to a solid phase have been studied for disperse orange dyes on adsorbents like chromium waste sludge and coal fly ash. These studies investigate the kinetics and mechanisms of adsorption, which are governed by interfacial interactions between the dye molecules and the adsorbent surface.

Adsorption isotherms, such as the Langmuir model, have been found to accurately describe the adsorption of disperse orange dyes, suggesting monolayer coverage of dye molecules on the outer interface of the adsorbent. Kinetic studies often indicate that the adsorption process follows a pseudo-second-order kinetic model. These experimental and modeling approaches provide data on how these dyes interact with surfaces and are transported within a system. Molecular dynamics simulations could offer a detailed, atomic-level understanding of these observed interfacial interactions, diffusion processes, and the influence of factors like temperature and pH on the adsorption and transport of Disperse Orange dyes. Studies have also examined the properties of liquid crystals doped with Disperse Orange dyes (Disperse Orange 11 and 13) and nanoparticles, which involves understanding molecular interactions within the liquid crystalline matrix.

Computational Modeling of Disperse Orange Dye Degradation Pathways and Reaction Kinetics

Computational modeling plays a role in understanding the degradation pathways and reaction kinetics of disperse orange dyes. For Disperse Orange 37, computational models, such as those based on DFT, can be used to predict potential bond cleavage sites, offering insights into how the molecule might break down. Research on the degradation of other azo dyes, like Disperse Orange 1, has indicated that microbial processes can lead to partial degradation, highlighting the complexity of these pathways and the need for improved treatment methods.

Computational approaches can complement experimental studies on degradation by helping to elucidate the mechanisms of various degradation techniques, including oxidative processes. While the gathered information primarily discusses experimental observations and kinetic modeling (like pseudo-second-order kinetics) for adsorption-based removal, computational chemistry can be used to model the transition states and energy barriers of chemical reactions involved in degradation, such as reduction or oxidation of the azo group or other substituents. This can help in predicting the stability of the dye under different environmental conditions and identifying potential degradation products.

Cheminformatics and Machine Learning Applications in Disperse Orange Dye Research

Cheminformatics and machine learning techniques are increasingly being applied in chemical research, including the study of dyes. These methods can be used to analyze chemical diversity and explore relationships between molecular structure and properties. For Disperse Orange dyes, cheminformatics approaches, such as the calculation of functional Tanimoto coefficients, have been used to compare the structural similarity between different dyes. This is valuable in the context of combinatorial synthesis, where researchers aim to create libraries of compounds with desired properties.

Future Research Trajectories and Interdisciplinary Perspectives on Disperse Orange 50

Emerging Methodologies for Comprehensive Disperse Orange Dye Analysis in Complex Environmental and Industrial Systems

The accurate and sensitive analysis of Disperse Orange 50 in diverse matrices is crucial for environmental monitoring, industrial quality control, and research. Traditional methods for the analysis of disperse dyes in textile products and components include high-performance liquid chromatography (HPLC) or thin-layer chromatography (TLC) coupled with detection methods such as ultraviolet (UV), mass spectrometry (MS), or densitometry. labrulez.com Other methodologies involve electrochromatography with electrospray ionization (ESI) and MS detection, and HPLC with UV/VIS detection or atmospheric pressure chemical ionization. labrulez.com

Emerging methodologies are focusing on enhancing sensitivity, selectivity, and efficiency for complex samples. For instance, optimized SPE-LC-ESI-MS/MS methods have been developed and used to monitor disperse azo dyes, including Disperse Orange 1, Disperse Orange 3, and Disperse Orange 25, in environmental aquatic samples. This method demonstrated good linearity and low limits of detection and quantification for various disperse dyes in aqueous solutions. researchgate.net, oup.com, oup.com Recovery values greater than 70% were obtained for these dyes in spiked water samples. researchgate.net, oup.com

Research also explores the use of ultra-high-performance liquid chromatography (UHPLC) coupled with high-resolution mass spectrometry (HRMS) for the analysis of azobenzene (B91143) disperse dyes in complex matrices like commercial mixtures and children's polyester (B1180765) clothing. duke.edu This approach allows for the detection and quantification of multiple dyes, indicating their prevalence in the indoor environment. duke.edu

Future research trajectories in this area include the development of innovative surface modification techniques and advanced nanomaterials to mitigate matrix effects in electrochemical sensing without compromising sensitivity or selectivity. nih.gov There is also a need for multi-modal sensing platforms that can provide orthogonal confirmation of results, thereby enhancing the reliability of dye detection in diverse sample types. nih.gov The integration of artificial intelligence and machine-learning algorithms into electrochemical sensing systems is a promising frontier for improving signal processing, pattern recognition, and multi-analyte discrimination. nih.gov

Integration of Advanced Technologies for Sustainable Disperse Orange Dye Management and Remediation

The textile industry is a significant source of wastewater containing dyes, including disperse dyes, which are often resistant to conventional treatment methods. , iwaponline.com, researchgate.net Discharging untreated dye-containing wastewater poses serious environmental threats. iwaponline.com Therefore, the development and integration of advanced technologies for sustainable management and remediation of this compound and other disperse dyes are critical.

Various techniques are available for disperse dye removal from textile effluent, with adsorption being a widely used physical treatment. researchgate.net Advanced oxidation processes (AOPs), such as Fenton's reagent and ozonation, have shown effectiveness in removing color and chemical oxygen demand (COD) from textile wastewater. encyclopedia.pub For example, Fenton's process demonstrated high efficiency in color removal (98%) and COD removal (85%) at a specific pH. encyclopedia.pub Ozonation, typically conducted at alkaline conditions, involves the oxidation of inorganic compounds and dissolved organic molecules. encyclopedia.pub

Electrochemical methods, such as electrocoagulation (EC), are also being investigated for treating textile wastewater containing disperse dyes. Studies have shown high removal efficiency for Disperse Orange 30 using Ti-Al electrodes under specific operating conditions. The treated water from this process showed low concentrations of metals, suggesting its potential for reuse.

Adsorption using various materials is another area of active research. Modified cenosphere-based zeolite has been studied for dye removal from wastewater, showing high removal percentages for Disperse Orange 25 under optimal conditions. iwaponline.com Olive pomace has also been explored as a biosorbent for sequestering and recovering industrial dyes, including Disperse Orange. mdpi.com This approach offers a potential for resource recovery and a circular approach within the textile industry. researchgate.net, mdpi.com

Future research is directed towards developing more efficient, cost-effective, and environmentally friendly remediation technologies. This includes exploring novel adsorbents, optimizing advanced oxidation processes, and improving electrochemical treatment methods. The focus is increasingly on sustainable approaches that not only remove dyes but also allow for resource recovery and reuse of treated water or adsorbed dyes. researchgate.net, encyclopedia.pub Hybrid technologies combining different treatment methods are also gaining interest due to their potential synergistic effects. encyclopedia.pub

Interdisciplinary Research Paradigms for Disperse Orange Dye Innovation and Application

Interdisciplinary research is crucial for driving innovation and exploring novel applications for chemical compounds like this compound. While the primary application of Disperse Orange dyes is in the textile industry for coloring synthetic fibers like polyester, nylon, and acetate, interdisciplinary approaches can uncover new uses and improve existing ones. labrulez.com, researchgate.net

Interdisciplinary research paradigms involve combining knowledge and methodologies from different fields, such as chemistry, materials science, environmental science, engineering, and computational science. This can lead to the development of new materials incorporating disperse dyes with enhanced properties or entirely new functionalities. For instance, Disperse Orange 3 has been explored for its use in improving the electro-optic properties of dichroic polymer-dispersed liquid crystals for display devices. sigmaaldrich.com Disperse Orange 25 has been used in p-type semiconductors and can improve the photo-thermal properties of electrochemical devices, with adsorptive incorporation into molecular sieves yielding nanocomposites with nonlinear and photosensitive optical properties. sigmaaldrich.com

Interdisciplinary collaboration is also essential for addressing the environmental impact of disperse dyes throughout their lifecycle, from synthesis to application and disposal. This involves chemists developing greener synthesis routes, environmental scientists studying their fate and transport, and engineers designing sustainable treatment and remediation technologies. encyclopedia.pub, mdpi.com Furthermore, integrating artificial intelligence and machine learning can aid in the design of new dye structures with desired properties and predict their environmental behavior. nih.gov

Funding initiatives are increasingly supporting interdisciplinary research networks that bring together diverse expertise to tackle complex challenges, including those related to environmental contaminants and sustainable practices. fundsforngos.org, ukri.org, eufundingportal.eu These networks can catalyze new interdisciplinary research through co-creation and design, leading to breakthrough ideas and novel methodological approaches. ukri.org

Future interdisciplinary research on this compound could focus on developing smart textiles with integrated dye functionalities, exploring its potential in organic electronics or photonics, and creating closed-loop systems for dye synthesis, application, and recycling. This requires close collaboration between academic researchers, industry partners, and potentially policymakers to translate research findings into practical and sustainable solutions.

Q & A

Q. What are the recommended analytical techniques for determining the purity of Disperse Orange 50 in synthetic samples?

High-performance liquid chromatography (HPLC) with UV-Vis detection is the gold standard for quantifying purity, using a C18 reverse-phase column and acetonitrile-water mobile phase. Thin-layer chromatography (TLC) can preliminarily assess synthetic yield, while mass spectrometry (MS) validates molecular integrity . Calibration curves should be established using certified reference standards to minimize systematic errors .

Q. How should researchers design experiments to assess the photostability of this compound under varying environmental conditions?

Controlled photodegradation studies require a xenon arc lamp simulating solar radiation, with spectrophotometric monitoring at λ_max (~450 nm for azo dyes). Include control groups (e.g., dark storage) and test variables such as UV intensity, temperature (25–60°C), and pH (3–9). Quantify degradation kinetics via pseudo-first-order rate constants and validate using HPLC to detect byproducts .

Q. What methodologies ensure accurate measurement of this compound’s solubility in hydrophobic polymer matrices?

Use gravimetric analysis: dissolve the dye in a solvent (e.g., dimethylformamide), mix with polymer (e.g., polyester), evaporate the solvent, and extract residual dye via Soxhlet apparatus. Spectrophotometric quantification against a standard curve ensures precision. Differential scanning calorimetry (DSC) can corroborate solubility by detecting glass transition temperature shifts .

Advanced Research Questions

Q. How can researchers optimize computational models to predict this compound’s adsorption behavior in wastewater treatment systems?

Employ density functional theory (DFT) to simulate dye-surface interactions on activated carbon or graphene oxide. Validate models with experimental adsorption isotherms (Langmuir/Freundlich) and kinetic data (pseudo-second-order). Machine learning algorithms (e.g., random forests) can identify dominant variables (pH, ionic strength) from high-throughput datasets .

Q. What strategies can resolve contradictory data in this compound’s degradation kinetics across different pH levels?

Conduct sensitivity analyses to identify confounding variables (e.g., dissolved oxygen, trace metals). Use multivariate regression to isolate pH effects and compare degradation pathways via LC-MS/MS. Replicate experiments under inert atmospheres (N₂) to rule out oxidative interference .

Q. What advanced spectroscopic methods elucidate molecular interactions of this compound in polymer matrices?

Time-resolved fluorescence spectroscopy reveals dye-polymer binding dynamics, while nuclear magnetic resonance (NMR) relaxation measurements (T₁, T₂) quantify molecular mobility. Pair with atomic force microscopy (AFM) to map spatial distribution and correlate with mechanical properties .

Q. How should researchers design a data management plan to ensure long-term accessibility of this compound studies?

Adopt FAIR principles (Findable, Accessible, Interoperable, Reusable): store raw spectral data in repositories like Zenodo, document metadata (instrument parameters, calibration details), and provide open-source scripts for analysis (Python/R). Use version control (Git) and cite datasets with DOIs .

Methodological Best Practices

• Statistical Reporting : For degradation studies, report effect sizes (Cohen’s d), 95% confidence intervals, and exact p-values. Use ANOVA with Tukey post-hoc tests for multi-group comparisons .
• Reproducibility : Pre-register experimental protocols (e.g., on Open Science Framework) and share instrument calibration certificates .
• Hazard Mitigation : Follow GHS guidelines (H315, H317) for safe handling: use fume hoods, nitrile gloves, and PPE during synthesis .